Cas no 115754-88-6 (2-(furan-2-yl)cycloheptan-1-ol)

• Product Name: 2-(furan-2-yl)cycloheptan-1-ol
• CAS No: 115754-88-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 3413660
• PubChem ID: 565502
• Update Time: 2025-06-14

2-(furan-2-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• CYCLOHEPTANOL, 2-(2-FURANYL)-
• 2-(Furan-2-yl)cycloheptan-1-ol
• DTXSID201311759
• 2-(2-Furyl)cycloheptanol #
• 2-(2-Furanyl)cycloheptanol
• AKOS013265769
• 2-(2-Hydroxycycloheptyl)-furan
• 115754-88-6
• DMYKVGCQIASCOS-UHFFFAOYSA-N
• EN300-1624549
• CS-0354248
• 2-(furan-2-yl)cycloheptan-1-ol

• Inchi： 1S/C11H16O2/c12-10-6-3-1-2-5-9(10)11-7-4-8-13-11/h4,7-10,12H,1-3,5-6H2
• InChI Key： DMYKVGCQIASCOS-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1C1=CC=CO1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(furan-2-yl)cycloheptan-1-ol

Recent Advances in the Study of 2-(furan-2-yl)cycloheptan-1-ol (CAS: 115754-88-6): A Comprehensive Research Brief

The compound 2-(furan-2-yl)cycloheptan-1-ol (CAS: 115754-88-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic alcohol derivative, featuring a furan moiety, has demonstrated promising biological activities, making it a subject of intense investigation. The current research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 2-(furan-2-yl)cycloheptan-1-ol. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized catalytic hydrogenation method for its synthesis, achieving a yield of 85% with high enantioselectivity. The method employs a chiral ruthenium catalyst, which significantly reduces the formation of byproducts compared to traditional synthetic routes. This advancement is critical for scaling up production for preclinical studies.

Pharmacological evaluations of 2-(furan-2-yl)cycloheptan-1-ol have revealed its potential as a modulator of inflammatory pathways. In vitro studies using human macrophage cells demonstrated a dose-dependent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, with an IC50 of 12.3 μM. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its utility in treating chronic inflammatory conditions, though further in vivo validation is required.

Another area of interest is the compound's interaction with G-protein-coupled receptors (GPCRs). Computational docking studies, combined with molecular dynamics simulations, indicate that 2-(furan-2-yl)cycloheptan-1-ol exhibits high affinity for the adenosine A2A receptor. This receptor is implicated in neurodegenerative diseases, and preliminary data from a 2024 study in ACS Chemical Neuroscience show that the compound can cross the blood-brain barrier, making it a candidate for further development in Parkinson's disease therapy.

Despite these promising results, challenges remain in the development of 2-(furan-2-yl)cycloheptan-1-ol as a therapeutic agent. Its metabolic stability in human liver microsomes is suboptimal, with a half-life of only 23 minutes, as reported in a recent Drug Metabolism and Disposition study. Researchers are now exploring structural modifications to improve its pharmacokinetic profile while retaining its biological activity.

In conclusion, 2-(furan-2-yl)cycloheptan-1-ol represents a compelling case study in drug discovery, showcasing both the opportunities and hurdles in translating chemical entities into viable therapeutics. The compound's unique structural features and diverse biological activities warrant continued investigation, particularly in optimizing its drug-like properties and expanding its therapeutic potential.